Cas no 1219968-02-1 (2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid)
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-HYDROXY-1-PYRROLIDINYL)NICOTINIC ACID
- 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid
-
- MDL: MFCD13561876
- Inchi: 1S/C10H12N2O3/c13-7-3-5-12(6-7)9-8(10(14)15)2-1-4-11-9/h1-2,4,7,13H,3,5-6H2,(H,14,15)
- InChI Key: BILSMTPKWHRMBA-UHFFFAOYSA-N
- SMILES: OC1CN(C2C(C(=O)O)=CC=CN=2)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 247
- Topological Polar Surface Area: 73.7
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H172221-100mg |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 100mg |
$ 135.00 | 2022-06-04 | ||
| TRC | H172221-500mg |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 500mg |
$ 525.00 | 2022-06-04 | ||
| TRC | H172221-1g |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 1g |
$ 815.00 | 2022-06-04 | ||
| Matrix Scientific | 051970-500mg |
2-(3-Hydroxy-1-pyrrolidinyl)nicotinic acid |
1219968-02-1 | 500mg |
$237.00 | 2023-09-09 | ||
| Matrix Scientific | 051970-2.500g |
2-(3-Hydroxy-1-pyrrolidinyl)nicotinic acid |
1219968-02-1 | 2.500g |
$720.00 | 2023-09-09 | ||
| Life Chemicals | F1908-0467-0.25g |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 95%+ | 0.25g |
$511.0 | 2023-09-07 | |
| Life Chemicals | F1908-0467-0.5g |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 95%+ | 0.5g |
$538.0 | 2023-09-07 | |
| Life Chemicals | F1908-0467-1g |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 95%+ | 1g |
$567.0 | 2023-09-07 | |
| Life Chemicals | F1908-0467-2.5g |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 95%+ | 2.5g |
$1134.0 | 2023-09-07 | |
| Life Chemicals | F1908-0467-5g |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid |
1219968-02-1 | 95%+ | 5g |
$1701.0 | 2023-09-07 |
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid
Comprehensive Overview of 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS No. 1219968-02-1)
2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid (CAS No. 1219968-02-1) is a structurally unique compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its pyridine-3-carboxylic acid core and 3-hydroxypyrrolidin-1-yl substituent, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and development. Its molecular formula, C10H12N2O3, reflects a balanced hydrophilicity-lipophilicity profile, which is critical for bioavailability optimization in medicinal chemistry.
The compound's hydroxypyrrolidine moiety is particularly noteworthy, as it is a common pharmacophore in bioactive molecules targeting neurological and metabolic disorders. Researchers have explored its potential in modulating enzyme activity, particularly in the context of kinase inhibition and G-protein-coupled receptor (GPCR) interactions. Recent studies suggest that derivatives of 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid may exhibit promising activity in addressing neurodegenerative diseases, a hot topic in 2024 due to the global rise in aging populations.
In synthetic chemistry, this compound serves as a multifunctional building block. Its carboxylic acid group allows for facile derivatization through amidation or esterification, while the hydroxyl group enables further functionalization via etherification or phosphorylation. These features make it particularly valuable in combinatorial chemistry and high-throughput screening platforms, where molecular diversity is crucial for identifying lead compounds.
The physicochemical properties of CAS 1219968-02-1 have been extensively characterized. With a calculated LogP of approximately -0.5, the compound demonstrates favorable water solubility, an essential feature for drug formulation. Its pKa values (predicted to be 3.2 for the carboxylic acid and 9.8 for the pyrrolidine nitrogen) indicate pH-dependent ionization behavior, which influences its membrane permeability and protein binding characteristics. These properties are frequently queried in ADMET prediction software and cheminformatics databases.
Recent advancements in artificial intelligence-assisted drug design have highlighted the importance of compounds like 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid. Machine learning models trained on large chemical datasets often identify this scaffold as a privileged structure for central nervous system (CNS) drug development. This aligns with current industry trends toward blood-brain barrier penetrant molecules, a frequently searched topic in pharmaceutical forums and patent literature.
From a green chemistry perspective, synthetic routes to this compound have evolved to incorporate catalytic methods and biocatalytic transformations, reducing the environmental impact of its production. These sustainable approaches resonate with the growing demand for eco-friendly synthetic protocols in the fine chemicals industry. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed for quality control, ensuring batch-to-batch consistency for research applications.
The commercial availability of 1219968-02-1 through specialty chemical suppliers has facilitated its adoption across academic and industrial laboratories. Current pricing trends reflect its status as a premium research chemical, with demand driven by its utility in fragment-based drug discovery campaigns. Storage recommendations typically suggest 2-8°C under inert atmosphere to maintain long-term stability, a common query among first-time users.
Patent landscape analysis reveals growing interest in this chemical space, with applications spanning anti-inflammatory agents, cognitive enhancers, and metabolic disease modulators. The compound's chiral center at the 3-position of the pyrrolidine ring presents opportunities for stereoselective synthesis, an area of intense investigation given the pharmacological importance of enantiopure drugs. This aspect frequently appears in searches related to asymmetric catalysis and chiral resolution techniques.
In biological systems, the hydrogen bond donor/acceptor capacity of this molecule contributes to its molecular recognition properties. Computational docking studies suggest favorable interactions with various protein targets, particularly those containing polar binding pockets. These findings have spurred interest in its use as a pharmacophore model for virtual screening libraries, a technique gaining traction in computational drug discovery workflows.
Quality specifications for research-grade material typically require ≥95% purity by HPLC analysis, with strict limits on residual solvents and heavy metal content. These parameters are crucial for researchers investigating structure-activity relationships (SAR), where impurities could confound biological assay results. The compound's UV absorption characteristics (λmax ~260 nm) make it amenable to various spectrophotometric detection methods commonly used in high-content screening platforms.
As the pharmaceutical industry continues to explore underexplored chemical space, compounds like 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid will likely maintain their relevance. Its balanced molecular weight (208.22 g/mol) and rotatable bond count (3) position it favorably within Lipinski's rule of five guidelines, addressing a common concern in lead optimization programs. Future research directions may explore its metal-chelating properties or potential as a covalent warhead in targeted therapies.
1219968-02-1 (2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)